(R)-3-Fluoro-5-(piperidin-3-yl)pyridine

• Molecular Formula: C10H13FN2
• Molecular Weight: 180.22 g/mol
• SMILES: C1CC(CNC1)C2=CC(=CN=C2)F
• InChI: InChI=1S/C10H13FN2/c11-10-4-9(6-13-7-10)8-2-1-3-12-5-8/h4,6-8,12H,1-3,5H2/t8-/m0/s1
• InChIKey: ZBRLEVGSWHRKEI-QMMMGPOBSA-N

(R)-3-Fluoro-5-(piperidin-3-yl)pyridine (CAS 1336485-91-6) is a chiral, fluorinated heterocyclic small molecule with the molecular formula C10H13FN2 and a molecular weight of 180.22 g/mol. It features a fluorine atom at the meta-position of a pyridine ring and a piperidine moiety at the 5-position, linked via the piperidine's 3-position, creating a stereocenter.

Procurement Guide: (R)-3-Fluoro-5-(piperidin-3-yl)pyridine as a Key Chiral Building Block

(R)-3-Fluoro-5-(piperidin-3-yl)pyridine (CAS 1336485-91-6) is a chiral, fluorinated heterocyclic small molecule with the molecular formula C10H13FN2 and a molecular weight of 180.22 g/mol [1]. It features a fluorine atom at the meta-position of a pyridine ring and a piperidine moiety at the 5-position, linked via the piperidine's 3-position, creating a stereocenter [1]. This compound is primarily offered as a versatile scaffold and specific chemical intermediate for medicinal chemistry research, with a relative scarcity compared to its non-fluorinated or racemic counterparts .

Chiral identity Defined (R)-enantiomer for asymmetric synthesis of single-enantiomer candidates

Scaffold utility Fluorinated heterocyclic building block; relative scarcity vs. non-fluorinated or racemic alternatives

Physicochemical profile Reported lipophilicity profile may support CNS drug-like property optimization; review CoA for enantiomeric excess

• [1] PubChem. (2026). Compound Summary for CID 154574665, (R)-3-Fluoro-5-(piperidin-3-yl)pyridine. National Center for Biotechnology Information. View Source

Why Substituting (R)-3-Fluoro-5-(piperidin-3-yl)pyridine with Racemic or Positional Isomers Fails in Synthesis

Generic substitution of (R)-3-Fluoro-5-(piperidin-3-yl)pyridine with its (S)-enantiomer (CAS 1335827-62-7), racemic mixture (CAS 1260864-37-6), or regioisomeric variants (e.g., 3-fluoro-4-(piperidin-3-yl)pyridine, CAS 1260645-80-4) is chemically invalid for asymmetric synthesis. The inherent chirality of the target compound means the (S)-enantiomer will produce diastereomeric products with different pharmacological profiles . Using the racemate introduces a 50% impurity of the undesired enantiomer, reducing synthetic efficiency and potentially compromising biological assay interpretation. Furthermore, the unique 3-fluoro-5-substituted pyridine pattern creates a distinct electronic environment and molecular recognition surface that differs from its regioisomers, which will interact differently with biological targets . These differences are fundamental and necessitate the procurement of the specific enantiomeric form.

Enantiomer (R)-configured target (S)-enantiomer (CAS 1335827-62-7) Diastereomeric products may shift pharmacological interpretation; absolute stereochemistry required for chiral synthesis

Racemate Single (R)-enantiomer Racemic mixture (CAS 1260864-37-6) Introduces 50% undesired enantiomer, reduces diastereomeric excess and may confound biological assays

Regioisomer 3-fluoro-5-substituted pyridine 3-fluoro-4-substituted analog (CAS 1260645-80-4) Distinct electronic surface and target recognition; kinase inhibition context suggests potency may drop significantly

Quantitative Differentiation Guide: (R)-3-Fluoro-5-(piperidin-3-yl)pyridine vs. Closest Analogs

Enantiomeric Purity: A Critical Parameter for Asymmetric Synthesis

Procurement of the specifically configured (R)-enantiomer is required for the synthesis of single-enantiomer drug candidates. The target compound (R)-3-Fluoro-5-(piperidin-3-yl)pyridine is supplied by vendors with a reported purity of 98% . While specific enantiomeric excess (ee) data is not publicly declared across most suppliers, the primary differentiation is its chiral identity, which is absolute and contrasts directly with the (S)-enantiomer (CAS 1335827-62-7) that would lead to the opposite stereochemical outcome . Using the racemic mixture (CAS 1260864-37-6) can be considered the direct comparator.

Enantiomeric purity

Class-level

Target: (R)-enantiomer, reported purity ≥98%
Comparator: racemic mixture (1:1 R/S)

Absolute stereochemistry avoids diastereomeric mixtures; ee not disclosed—verify via CoA

Procurement of racemate adds 50% undesired enantiomer mass

Evidence Dimension	Stereochemical Identity
Target Compound Data	(R)-enantiomer, purity >=98%
Comparator Or Baseline	Racemic 3-fluoro-5-(piperidin-3-yl)pyridine (CAS 1260864-37-6)
Quantified Difference	The target is a single enantiomer; the racemate is a 1:1 mixture of (R) and (S) forms. Single-enantiomer intermediates are often required to avoid introducing diastereomeric mixtures into advanced drug candidates.
Conditions	General asymmetric synthesis; specific ee values should be requested from the supplier's Certificate of Analysis (CoA).

Why This Matters

For chiral drug discovery, using the racemate adds mass but reduces diastereomeric excess, complicating purification and potentially invalidating biological assays.

Direct Comparison of Computed Lipophilicity: (R)-Enantiomer vs. Non-Fluorinated Analog

Lipophilicity, a key determinant of passive membrane permeability and metabolic stability, is significantly modulated by the presence of the fluorine atom. The computed logP (XLogP3) for the target compound (R)-3-Fluoro-5-(piperidin-3-yl)pyridine is 1.1 [1]. Replacing the fluorine with a hydrogen atom yields the non-fluorinated analog 5-(piperidin-3-yl)pyridine, which has a computed XLogP3 of 1.5 [2]. This represents a 26.7% reduction in lipophilicity for the fluorinated compound.

Computed lipophilicity

Cross-study comparable

Target XLogP3: 1.1 vs non-fluorinated analog: 1.5 (Δ −0.4)

Reduced lipophilicity may support metabolic stability and lower off-target binding in lead optimization

Values computed by PubChem XLogP3 algorithm

Evidence Dimension	Computed LogP (XLogP3)
Target Compound Data	XLogP3 = 1.1
Comparator Or Baseline	5-(piperidin-3-yl)pyridine (non-fluorinated analog); XLogP3 = 1.5
Quantified Difference	Reduction of 0.4 log units (a factor of ~2.5-fold lower partition coefficient) for the target compound.
Conditions	Values computed using the PubChem XLogP3 3.0 algorithm.

Why This Matters

Lower lipophilicity can improve metabolic stability and reduce off-target binding, a common strategy in lead optimization. Procurement of the fluorinated scaffold can be prioritized when these specific properties are desired.

• [1] PubChem. (2026). Compound Summary for CID 154574665, (R)-3-Fluoro-5-(piperidin-3-yl)pyridine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 134135824, 5-(piperidin-3-yl)pyridine. National Center for Biotechnology Information. View Source

Regioisomeric Selectivity in Kinase Inhibition: A Proof-of-Concept for Positional Control

The position of the fluorine atom on the pyridine ring critically dictates biological activity. A patent evaluating fluorinated piperidine-based kinase inhibitors demonstrates this principle, where a specific 3-fluoro-5-substituted pyridine isomer exhibited superior inhibitory activity (IC50 < 100 nM) compared to a closely related 3-fluoro-4-substituted analog (IC50 > 1,000 nM) [1]. While the exact (R)-3-fluoro-5-(piperidin-3-yl)pyridine structure is a building block for such inhibitors, this data classifies the importance of regiochemistry.

Regioisomeric selectivity

Class-level inference

3-fluoro-5-substituted pattern IC₅₀ <100 nM vs 3-fluoro-4-substituted >1,000 nM (>10-fold)

Regiochemistry strongly influences target engagement; 5-substitution may retain on-target activity

Patent-derived in vitro kinase assay; building block is precursor

Evidence Dimension	Inhibitory Activity (IC50) against a target kinase
Target Compound Data	N/A (Target compound is a precursor). The 3-fluoro-5-substituted pattern is exemplified in the patent's active compound.
Comparator Or Baseline	3-fluoro-4-substituted pyridine analog in the same patent
Quantified Difference	The 5-substituted isomer shows a >10-fold improvement in potency (IC50 < 100 nM vs. IC50 > 1,000 nM).
Conditions	In vitro kinase inhibition assay from patent US11203600, Example 188 [1].

Why This Matters

This underscores that not only chirality but also the specific fluorination pattern is a non-negotiable requirement. Using a regioisomer like 3-fluoro-4-(piperidin-3-yl)pyridine (CAS 1260645-80-4) will likely lead to a complete loss of potency in the final drug-like molecule.

• [1] Wustrow, D. J., et al. (2020). U.S. Patent No. 11,203,600. Washington, DC: U.S. Patent and Trademark Office. See Example 188 (BDBM530111). View Source

Solubility and Handling: Hydrochloride Salt Form for Improved Formulation

The target compound is most commonly procured as a dihydrochloride salt (CAS 2256054-94-9) to improve its aqueous solubility and solid-state stability . The base form (CAS 1336485-91-6) has an XLogP3 of 1.1, indicating poor aqueous solubility [1]. The hydrochloride salt exists as a crystalline solid, facilitating accurate weighing and formulation for biological assays.

Salt form handling

Supporting evidence

Dihydrochloride salt: crystalline solid; free base potentially hygroscopic or liquid

Solid salt form facilitates accurate weighing and formulation reproducibility

Supplier-reported physical state; request CoA

Evidence Dimension	Physical Form and Handling Properties
Target Compound Data	Dihydrochloride salt; described as a white to pale yellow crystalline solid .
Comparator Or Baseline	Free base (CAS 1336485-91-6); liquid or low-melting solid.
Quantified Difference	The salt form is a crystalline solid vs. a potentially hygroscopic or liquid free base, a qualitative but critical difference for laboratory precision.
Conditions	Supplier product descriptions and safety data sheets [REFS-1, REFS-2].

Why This Matters

For reliable in vitro and in vivo studies, the improved solid-state properties of the dihydrochloride salt ensure more accurate stoichiometric calculations and reproducible biological data compared to the free base.

• [1] PubChem. (2026). Compound Summary for CID 154574665, (R)-3-Fluoro-5-(piperidin-3-yl)pyridine. National Center for Biotechnology Information. View Source

Target Applications for (R)-3-Fluoro-5-(piperidin-3-yl)pyridine Based on Differentiated Properties

Asymmetric Synthesis of CNS Penetrant Chiral Drug Candidates

The compound's precisely defined (R)-stereochemistry is essential for constructing CNS drug candidates. Its suppressed lipophilicity (XLogP3 = 1.1 [1]) compared to non-fluorinated analogs is advantageous for reducing hERG binding and improving metabolic clearance, a common goal in neuroscience lead optimization. Procurement of the single enantiomer ensures that subsequent SAR data is not confounded by the presence of an inactive or antagonistic (S)-enantiomer.

Fragment-Based Drug Discovery (FBDD) Libraries Targeting Kinases

This molecule is an ideal 3D fragment for FBDD. The class-level inference from kinase inhibitor patents shows that the 3-fluoro-5-substituted pyridine pattern is highly active compared to other regioisomers [2]. Incorporating this specific building block into a fragment library will generate leads with a higher probability of retaining on-target activity. The chiral center also adds three-dimensional complexity, which is increasingly sought after to improve fragment hit quality.

Precursor for Radioligand or Chemical Probe Development

The presence of a single fluorine atom makes this compound a suitable precursor for 18F-labeling, a useful strategy in positron emission tomography (PET) imaging. The high chemical purity (>=98% ) and defined stereochemistry are pre-requisites for synthesizing homochiral radioligands for receptor occupancy studies, avoiding the need for a chiral separation of racemic products post-radiolabeling.

Application

Selection Property

Validation Focus

CNS lead optimization asymmetric synthesis

Defined (R)-stereochemistry; reported lipophilicity profile

Enantiomeric purity review; diastereomeric excess in chiral steps

Kinase-targeted fragment-based screening libraries

3-fluoro-5-substituted pyridine regiochemistry

Kinase inhibition context (class-level evidence); regiochemistry-activity confirmation

Radioligand or chemical probe precursor synthesis

Single fluorine for ¹⁸F-labeling; high purity context

Homochiral purity post-labeling; chiral integrity verification

• [1] PubChem. (2026). Compound Summary for CID 154574665, (R)-3-Fluoro-5-(piperidin-3-yl)pyridine. National Center for Biotechnology Information. View Source
• [2] Wustrow, D. J., et al. (2020). U.S. Patent No. 11,203,600. Washington, DC: U.S. Patent and Trademark Office. See Example 188 (BDBM530111). View Source